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Compound of Interest

Compound Name: GLYCOLURIL, 3a,6a-DIPHENYL-

Cat. No.: B120682

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the current and potential applications of 3a,6a-
diphenylglycoluril derivatives in medicinal chemistry, focusing on their roles as cucurbit[n]uril
analogues for drug delivery and their potential as anticancer and antiviral agents. Detailed
protocols for relevant experimental procedures are also included.

Application: Cucurbit[n]uril Analogues for Drug
Delivery

3a,6a-Diphenylglycoluril serves as a key building block in the synthesis of cucurbit[n]uril
analogues. These macrocyclic compounds are of significant interest in drug delivery due to
their ability to encapsulate guest molecules, including drugs, within their hydrophobic cavity.
This encapsulation can enhance drug solubility, stability, and control its release.

The synthesis of these analogues involves the condensation of 3a,6a-diphenylglycoluril with
formaldehyde in an acidic medium. The size of the resulting cucurbit[n]uril analogue (where 'n'
denotes the number of glycoluril units) can be controlled by modifying the reaction conditions.
These tailored macrocycles can then be investigated for their ability to form host-guest
complexes with various drug molecules.[1][2][3][4]

Logical Relationship: From Building Block to Drug Delivery System
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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